4-(Thiophen-2-yl)-5-(trifluoromethyl)-1H-pyrazol-3-amine
Overview
Description
Synthesis Analysis
The synthesis of this compound involves a one-pot procedure. Thiosalicylic acid (1) reacts with 4-trifluoromethyl phenacyl bromide (2) in the presence of triethylamine and dimethylformamide (DMF). This reaction yields 4-(Thiophen-2-yl)-5-(trifluoromethyl)-1H-pyrazol-3-amine (3) with an impressive 80% yield and purity .
Scientific Research Applications
Synthesis and Characterization
Catalytic Synthesis : A study by Prabakaran et al. (2012) demonstrated the synthesis of a similar compound, 5-(trifluoromethyl)-N-alkyl-1-(3-phenylisoquinoline-1-yl)-1H-pyrazole-4-carboxamides, using TBTU as a catalyst. This method showcases a potential approach for synthesizing derivatives of 4-(Thiophen-2-yl)-5-(trifluoromethyl)-1H-pyrazol-3-amine (Prabakaran, Khan, & Jin, 2012).
Photoinitiators for Polymerization : Zhang et al. (2015) developed star-shaped tris(4-(thiophen-2-yl)phenyl)amine derivatives as photoinitiators for polymerization, indicating potential uses for similar thiophenyl derivatives in material sciences and polymer technology (Zhang et al., 2015).
Antimicrobial Activity : Idrees, Kola, and Siddiqui (2019) synthesized novel triazolo-thiadiazoles integrated with benzofuran and pyrazole moieties, which displayed promising antimicrobial activities. This suggests that similar compounds like this compound could be explored for antimicrobial properties (Idrees, Kola, & Siddiqui, 2019).
Material Science and Electronics
Electroluminescence and Emission Properties : Liu et al. (2016) investigated a star-shaped single-polymer system with thiophene derivatives for electroluminescent and amplified spontaneous emission properties. This research highlights the potential of thiophenyl derivatives in electronic and photonic applications (Liu et al., 2016).
Polymer Modification : Aly and El-Mohdy (2015) modified polyvinyl alcohol/acrylic acid hydrogels with various amine compounds, including pyrazole derivatives. This indicates potential applications of this compound in polymer science for creating functional materials (Aly & El-Mohdy, 2015).
Optical and Nonlinear Properties : Kanwal et al. (2022) synthesized pyrazole-thiophene-based amide derivatives and explored their nonlinear optical properties, suggesting applications in photonics and advanced material sciences (Kanwal et al., 2022).
Mechanism of Action
Mode of Action
It is likely that the compound interacts with its targets through a combination of covalent and non-covalent interactions, including hydrogen bonding and van der Waals forces . The presence of the trifluoromethyl group may enhance the compound’s lipophilicity, potentially influencing its interaction with hydrophobic pockets within target proteins .
Pharmacokinetics
The presence of the trifluoromethyl group may influence the compound’s pharmacokinetic properties, potentially enhancing its stability and bioavailability .
Action Environment
The action of this compound may be influenced by a variety of environmental factors, including pH, temperature, and the presence of other molecules. The trifluoromethyl group may enhance the compound’s stability under a variety of environmental conditions .
Properties
IUPAC Name |
4-thiophen-2-yl-5-(trifluoromethyl)-1H-pyrazol-3-amine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6F3N3S/c9-8(10,11)6-5(7(12)14-13-6)4-2-1-3-15-4/h1-3H,(H3,12,13,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CFFNYBLQRHIDJN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=C(NN=C2N)C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6F3N3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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